Cas no 1598883-19-2 (3-ethyl-1-(2-hydroxyethyl)piperidin-4-ol)

• Product Name: 3-ethyl-1-(2-hydroxyethyl)piperidin-4-ol
• CAS No: 1598883-19-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5578829
• Update Time: 2025-06-28

3-ethyl-1-(2-hydroxyethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol, 3-ethyl-4-hydroxy-
• 3-Ethyl-1-(2-hydroxyethyl)piperidin-4-ol
• 3-ethyl-1-(2-hydroxyethyl)piperidin-4-ol

• Inchi： 1S/C9H19NO2/c1-2-8-7-10(5-6-11)4-3-9(8)12/h8-9,11-12H,2-7H2,1H3
• InChI Key： KBEHRXODTAUFRO-UHFFFAOYSA-N
• SMILES： N1(CCO)CCC(O)C(CC)C1

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 306.9±22.0 °C(Predicted)
• pka: 14.86±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-ethyl-1-(2-hydroxyethyl)piperidin-4-ol

3-Ethyl-1-(2-Hydroxyethyl)Piperidin-4-Ol: A Comprehensive Overview

3-Ethyl-1-(2-hydroxyethyl)piperidin-4-ol, identified by the CAS number 1598883-19-2, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and organic synthesis. This compound, with its unique structural features, has demonstrated potential in various applications, making it a subject of extensive research in recent years.

The molecular structure of 3-Ethyl-1-(2-hydroxyethyl)piperidin-4-ol consists of a piperidine ring with substituents at positions 3 and 4. The ethyl group at position 3 and the hydroxyethyl group at position 1 contribute to its stereochemical properties, while the hydroxyl group at position 4 imparts hydrophilic characteristics. This combination of functional groups makes the compound highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the role of 3-Ethyl-1-(2-hydroxyethyl)piperidin-4-ol in drug discovery. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for rational drug design.

In the realm of materials science, 3-Ethyl-1-(2-hydroxyethyl)piperidin-4-ol has been utilized as a precursor for advanced polymers and hybrid materials. Its hydroxyl group facilitates cross-linking reactions, enabling the creation of high-performance materials with tailored mechanical and thermal properties. This application has been particularly promising in the development of biodegradable polymers for biomedical applications.

The synthesis of 3-Ethyl-1-(2-hydroxyethyl)piperidin-4-ol involves a multi-step process that typically begins with the preparation of piperidine derivatives. Recent advancements in catalytic asymmetric synthesis have allowed for the efficient production of enantiomerically pure versions of this compound, which is crucial for pharmaceutical applications.

CAS No. 1598883-19-2 is also notable for its role in chiral resolution techniques. Its ability to act as a chiral auxiliary has been leveraged in the synthesis of complex natural products and enantiopure intermediates. This capability underscores its importance in organic synthesis and medicinal chemistry.

In conclusion, 3-Ethyl-1-(2-hydroxyethyl)piperidin-4-Ol, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As new studies emerge, this compound is expected to play an even more significant role in advancing both therapeutic development and material innovation.